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Compound of Interest

Compound Name:
7-Nitro-1,2,3,4-

tetrahydroisoquinoline

Cat. No.: B1312399 Get Quote

Essential Safety and Handling Guide for 7-Nitro-
1,2,3,4-tetrahydroisoquinoline
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 7-Nitro-1,2,3,4-tetrahydroisoquinoline (CAS: 42923-79-5). Adherence to these

guidelines is paramount for ensuring personnel safety and minimizing environmental impact.

The following information is a synthesis of available data for the specified chemical and related

nitro and tetrahydroisoquinoline compounds.

Hazard Identification and Personal Protective Equipment
(PPE)
7-Nitro-1,2,3,4-tetrahydroisoquinoline is a chemical that requires careful handling due to its

potential hazards. While specific toxicity data is limited, related compounds suggest it may

cause skin, eye, and respiratory irritation.[1][2] A comprehensive approach to safety, combining

engineering controls and appropriate Personal Protective Equipment (PPE), is mandatory

when handling this substance.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must conform to EN 166 or

OSHA 29 CFR 1910.133

standards.[1][3]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

short-term protection. Always

inspect gloves for integrity

before each use and change

them immediately upon

contamination.[3]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[3] Long-sleeved

clothing is recommended.[1]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[1][3]

Quantitative Data
The following table summarizes the available physical and chemical properties of 7-Nitro-
1,2,3,4-tetrahydroisoquinoline.

Table 2: Physicochemical Data
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Property Value

CAS Number 42923-79-5[4]

Molecular Formula C9H10N2O2[4]

Molecular Weight 178.19 g/mol [4]

Physical State Solid (Crystal - Powder)[2]

Color Yellow - Yellow red[2]

Melting Point 63°C[2]

Occupational Exposure Limits No data available[4]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 7-Nitro-1,2,3,4-tetrahydroisoquinoline.

Preparation and Engineering Controls:

All handling of the solid compound should occur within a certified chemical fume hood to

minimize inhalation exposure.[3]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[3][5]

Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.

Avoid the formation and dispersion of dust during handling.[2][3]

During the Experiment:

Keep all containers with 7-Nitro-1,2,3,4-tetrahydroisoquinoline clearly labeled.

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in the laboratory.[1][3]
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Wash hands thoroughly after handling the chemical, even if gloves were worn.[1][3][5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[5]
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Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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